Cas no 1053656-11-3 (N'-[1-Amino-1-(4-chlorophenyl)methylidene] hydrazinecarboxylic acid tert-butyl ester)

• Product Name: N'-[1-Amino-1-(4-chlorophenyl)methylidene] hydrazinecarboxylic acid tert-butyl ester
• CAS No: 1053656-11-3
• MF: C₁₂H₁₆ClN₃O₂
• MW: 269.727341651917
• MDL: MFCD10568197
• CID: 4570075
• Update Time: 2025-06-28

N'-[1-Amino-1-(4-chlorophenyl)methylidene] hydrazinecarboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• N'-[1-Amino-1-(4-chlorophenyl)methylidene]-hydrazinecarboxylic acid tert-butyl ester
• N'-(4-Chlorobenzenecarboximidoyl)(tert-butoxy)carbohydrazide
• tert-Butyl 2-(amino(4-chlorophenyl)methylene)hydrazinecarboxylate
• N'-[1-Amino-1-(4-chlorophenyl)methylidene] hydrazinecarboxylic acid tert-butyl ester

• MDL： MFCD10568197
• Inchi： 1S/C12H16ClN3O2/c1-12(2,3)18-11(17)16-15-8-14-10-6-4-9(13)5-7-10/h4-8H,1-3H3,(H,14,15)(H,16,17)
• InChI Key： PBPYUOBVPDNSSW-UHFFFAOYSA-N
• SMILES： N(C(OC(C)(C)C)=O)NC=NC1=CC=C(Cl)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Additional information on N'-[1-Amino-1-(4-chlorophenyl)methylidene] hydrazinecarboxylic acid tert-butyl ester

N'-[1-Amino-1-(4-chlorophenyl)methylidene] hydrazinecarboxylic acid tert-butyl ester (CAS No. 1053656-11-3): An Overview

N'-[1-Amino-1-(4-chlorophenyl)methylidene] hydrazinecarboxylic acid tert-butyl ester (CAS No. 1053656-11-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Tert-butyl N'-(4-chlorobenzylidene)hydrazinecarboxylate, is a derivative of hydrazine and features a tert-butyl ester group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of N'-[1-Amino-1-(4-chlorophenyl)methylidene] hydrazinecarboxylic acid tert-butyl ester consists of a central hydrazine moiety, a 4-chlorophenyl ring, and a tert-butyl ester group. The presence of these functional groups imparts unique chemical properties that make this compound particularly useful in the design and synthesis of novel drugs and therapeutic agents. The 4-chlorophenyl substituent enhances the lipophilicity of the molecule, while the tert-butyl ester group provides stability and reactivity control during synthetic transformations.

Recent studies have highlighted the potential of N'-[1-Amino-1-(4-chlorophenyl)methylidene] hydrazinecarboxylic acid tert-butyl ester in the development of new pharmaceuticals. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as an effective scaffold for the synthesis of potent inhibitors targeting specific enzymes involved in cancer progression. The researchers found that derivatives of this compound exhibited significant anti-proliferative activity against various cancer cell lines, suggesting its potential as a lead compound in drug discovery efforts.

In addition to its role in cancer research, N'-[1-Amino-1-(4-chlorophenyl)methylidene] hydrazinecarboxylic acid tert-butyl ester has also shown promise in other therapeutic areas. A 2023 study in the European Journal of Medicinal Chemistry explored its use as an intermediate in the synthesis of antiviral agents. The study reported that compounds derived from this scaffold displayed strong antiviral activity against several RNA viruses, including influenza and coronaviruses. These findings underscore the broad applicability and versatility of this compound in medicinal chemistry.

The synthetic accessibility of N'-[1-Amino-1-(4-chlorophenyl)methylidene] hydrazinecarboxylic acid tert-butyl ester is another factor contributing to its popularity among researchers. The compound can be synthesized through a straightforward reaction sequence involving the condensation of 4-chlorobenzaldehyde with hydrazine and subsequent esterification with tert-butanol. This ease of synthesis allows for rapid optimization and modification, facilitating the exploration of diverse chemical structures with potential therapeutic benefits.

Furthermore, the stability and reactivity profile of N'-[1-Amino-1-(4-chlorophenyl)methylidene] hydrazinecarboxylic acid tert-butyl ester make it an ideal candidate for high-throughput screening (HTS) campaigns. HTS is a crucial technique in drug discovery that allows for the rapid evaluation of large libraries of compounds for their biological activity. The ability to efficiently synthesize and purify this compound enables researchers to generate large quantities for screening purposes, accelerating the identification of promising lead compounds.

In conclusion, N'-[1-Amino-1-(4-chlorophenyl)methylidene] hydrazinecarboxylic acid tert-butyl ester (CAS No. 1053656-11-3) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure, synthetic accessibility, and broad therapeutic applications make it an attractive target for further investigation and development. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing drug discovery and therapeutic innovation.